Cas no 850864-60-7 (2-Benzyloxy-5-(trifluoromethyl)pyridine-3-boronic acid)

• Product Name: 2-Benzyloxy-5-(trifluoromethyl)pyridine-3-boronic acid
• CAS No: 850864-60-7
• MF: C₁₃H₁₁BF₃NO₃
• MW: 297.03755402565
• MDL: MFCD13195242
• CID: 1015912
• PubChem ID: 53216754
• Update Time: 2025-11-01

2-Benzyloxy-5-(trifluoromethyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(Benzyloxy)-5-(trifluoromethyl)pyridin-3-yl)boronic acid
• (2-(Benzyloxy)-5-(trifluoromethyl)-pyridin-3-yl)boronic acid
• [2-phenylmethoxy-5-(trifluoromethyl)pyridin-3-yl]boronic acid
• 2-BENZYLOXY-5-(TRIFLUOROMETHYL)PYRIDINE-3-BORONIC ACID
• 2-(Phenylmethoxy)-5-(trifluoromethyl)pyridine-3-boronic acid
• 2-(Benzyloxy)-5-(trifluoromethyl)pyridine-3-boronic Acid
• [2-[(Phenylmethyl)oxy]-5-(trifluoromethyl)-3-pyridinyl]boronic acid
• DTXSID50681904
• 850864-60-7
• AKOS015839456
• AT15727
• SCHEMBL4146898
• CS-0174010
• A863714
• [2-(Benzyloxy)-5-(trifluoromethyl)pyridin-3-yl]boronic acid
• MFCD13195242
• (2-(Benzyloxy)-5-(trifluoromethyl)pyridin-3-yl)boronicacid
• BS-25891
• SY301689
• DB-364618
• 2-(BENZYLOXY)-5-(TRIFLUOROMETHYL)PYRIDIN-3-YLBORONIC ACID
• 2-Benzyloxy-5-(trifluoromethyl)pyridine-3-boronic acid

• MDL： MFCD13195242
• Inchi： 1S/C13H11BF3NO3/c15-13(16,17)10-6-11(14(19)20)12(18-7-10)21-8-9-4-2-1-3-5-9/h1-7,19-20H,8H2
• InChI Key： OYAUWZJANZRGQV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(B(O)O)=C1)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 297.07800
• Monoisotopic Mass: 297.0784079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 62.58000
• LogP: 1.35920

Additional information on 2-Benzyloxy-5-(trifluoromethyl)pyridine-3-boronic acid

Comprehensive Overview of 2-Benzyloxy-5-(trifluoromethyl)pyridine-3-boronic acid (CAS No. 850864-60-7)

2-Benzyloxy-5-(trifluoromethyl)pyridine-3-boronic acid (CAS No. 850864-60-7) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of pyridine boronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable building block for drug discovery.

The growing demand for trifluoromethylated compounds in medicinal chemistry has spotlighted 2-Benzyloxy-5-(trifluoromethyl)pyridine-3-boronic acid as a key reagent. Researchers frequently search for "boronic acid applications in drug synthesis" or "CF3-containing pyridine derivatives," reflecting its relevance in designing bioactive molecules. Its benzyloxy moiety further expands utility in protecting-group strategies, a topic often queried in "protecting groups for heterocycles" discussions.

From an industrial perspective, this compound aligns with trends in "green chemistry" and "sustainable synthesis," as boronic acids enable efficient catalytic processes with minimal waste. Analytical techniques like NMR and HPLC are critical for quality control, addressing common queries such as "how to characterize boronic acids." Storage recommendations typically involve inert atmospheres to preserve its hydrolytic stability, a concern highlighted in "handling boronic acid derivatives" searches.

Innovations in bioconjugation and PET tracer development have further amplified interest in CAS No. 850864-60-7. Its structural features cater to "click chemistry" applications, frequently explored in peer-reviewed journals. The compound’s solubility in organic solvents (e.g., THF, DMF) is another hot topic, particularly for researchers optimizing reaction conditions.

In material science, 2-Benzyloxy-5-(trifluoromethyl)pyridine-3-boronic acid contributes to advanced OLED materials and polymeric sensors, resonating with queries on "boronic acid-based sensors." Patent analyses reveal its use in electronic device coatings, aligning with the surge in "functional materials for flexible electronics" searches. Regulatory compliance (e.g., REACH) is often addressed under "boronic acid safety data," ensuring safe industrial adoption.

Future prospects for this compound include catalysis optimization and biomedical imaging, areas gaining traction in academic forums. Its synergy with AI-driven molecular design tools answers emerging queries like "machine learning in compound screening." As synthetic methodologies evolve, CAS No. 850864-60-7 remains a focal point for interdisciplinary innovation.